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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500 Get Quote

An in-depth technical guide to 2-Aminobenzenesulfonic Acid (Orthanilic Acid), tailored for

researchers, scientists, and professionals in drug development.

Introduction
2-Aminobenzenesulfonic acid, also known as orthanilic acid, is an aromatic sulfonic acid with

the chemical formula C₆H₇NO₃S.[1][2] It is characterized by the presence of an amino group (-

NH₂) and a sulfonic acid group (-SO₃H) attached to a benzene ring at ortho positions.[1] This

compound serves as a versatile building block in organic synthesis, with significant applications

in the manufacturing of azo dyes and various pharmaceuticals.[1][3] In biological contexts, it

plays a role in benzoate degradation and microbial metabolism.[4] Its ability to be converted

into Schiff bases for the preparation of metal complexes further broadens its utility in chemical

research.[5]

Physicochemical Properties
2-Aminobenzenesulfonic acid is typically a white to light brown crystalline powder.[3][6][7]

The presence of the polar sulfonic acid group renders it soluble in water.[1][8]
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Property Value Reference

CAS Number 88-21-1 [1][2][6]

Molecular Formula C₆H₇NO₃S [1][2]

Molecular Weight 173.19 g/mol [2][3]

Appearance
White to light brown crystalline

powder
[3][7]

Melting Point 325 °C (decomposes) [4]

Solubility Soluble in water [1][8]

pKa 2.46 [4]

InChI Key
ZMCHBSMFKQYNKA-

UHFFFAOYSA-N
[1][2]

SMILES
C1=CC=C(C(=C1)N)S(=O)

(=O)O
[1][3]

Synthesis and Reactions
Several synthetic routes for 2-aminobenzenesulfonic acid have been established. A common

laboratory and industrial method involves the sulfonation of aniline. Alternative methods include

processes starting from 2-nitrothiophenol or 2-chloronitrobenzene.[7][9]

Logical Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis of 2-
aminobenzenesulfonic acid, highlighting key starting materials and transformations.
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General Synthesis Routes for 2-Aminobenzenesulfonic Acid.

Experimental Protocols
Synthesis of an Azo Dye
A primary application of 2-aminobenzenesulfonic acid is in the synthesis of azo dyes. This

process involves two main stages: diazotization of the amine and subsequent coupling with an

aromatic compound.

Materials:

2-Aminobenzenesulfonic acid (aniline-2-sulfonic acid)
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Sodium carbonate (Na₂CO₃)

Sodium nitrite (NaNO₂)

Concentrated Hydrochloric acid (HCl)

Aromatic coupling agent (e.g., salicylic acid, 1- or 2-naphthol)[10]

Sodium hydroxide (NaOH)

Sodium chloride (NaCl)

Ice

Protocol:

Preparation of the Amine Salt Solution: In a test tube, dissolve 0.49 g (2.8 mmol) of 2-
aminobenzenesulfonic acid and 0.13 g of sodium carbonate in 5 mL of water. Warm the

mixture in a hot water bath until a clear solution is obtained.

Preparation of the Nitrite Solution: In a separate test tube, prepare a solution of 0.2 g of

sodium nitrite in 1 mL of water.

Diazotization:

In a beaker, place approximately 0.5 mL of concentrated HCl and add ice to cool the

mixture in an ice-water bath.

Remove the amine salt solution from the hot water bath and add the sodium nitrite solution

to it all at once.

Add the resulting mixture dropwise to the cold HCl solution in the beaker while keeping it

in the ice-water bath to form the diazonium salt.[10]

Preparation of the Coupling Solution: In a separate beaker, dissolve the chosen aromatic

coupling agent (e.g., 5.2x10⁻³ mole) in a 2.5 M aqueous solution of sodium hydroxide and

cool it in an ice-water bath.[10]
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Azo Coupling: Add the cold diazonium salt suspension portionwise to the cold coupling

solution with stirring. A color change should be observed.[10]

Isolation and Purification:

Allow the reaction to proceed for 10 minutes with occasional stirring.[10]

Heat the mixture on a hot plate until the solid dissolves.[10]

Add solid NaCl to saturate the solution and promote precipitation of the dye.[10]

Cool the beaker first to room temperature, and then in an ice-water bath.[10]

Collect the precipitated azo dye by vacuum filtration and wash it with a saturated NaCl

solution.[10]

Allow the product to air dry.

Workflow for Azo Dye Synthesis

Step 1: Diazotization

Step 2: Azo Coupling

2-Aminobenzenesulfonic Acid

Aromatic Diazonium Salt

NaNO₂ + HCl (aq)

0-5 °C

Azo Dye

Aromatic Coupling Agent
(e.g., Naphthol) in NaOH

Coupling Reaction
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Two-step reaction workflow for azo dye synthesis.

Applications in Research and Drug Development
2-Aminobenzenesulfonic acid and its derivatives are of significant interest to the scientific

community.

Organic Synthesis: It is a fundamental precursor for azo dyes and other fine chemicals.[1][3]

Analytical Chemistry: It is employed as a reagent for the determination of nitrite and nitrate

ions.[1]

Peptide Chemistry: Orthanilic acid has been shown to promote the formation of reverse turns

in peptides, inducing a folded conformation.[4]

Drug Discovery: Derivatives of aminobenzenesulfonic acid are explored for various

pharmaceutical applications.[11] For example, 2-aminobenzothiazole, a related scaffold, is

recognized for its diverse biological activities and potential as a privileged structure in drug

discovery, with applications in developing agents that can target multiple pathways in

complex diseases.[12]

Core Applications Overview

Key Application Areas

2-Aminobenzenesulfonic Acid

Azo Dye Synthesis

Precursor

Pharmaceuticals & Drug Discovery
Building Block

Analytical Reagents

Reagent

Peptide Conformation

Inducer
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Key application areas of 2-Aminobenzenesulfonic Acid.

Safety and Handling
2-Aminobenzenesulfonic acid is classified as a corrosive substance that can cause severe

skin burns and eye damage.[3][13]

Hazard Statement Code

Causes severe skin burns and eye damage H314

Handling Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[13]

Ventilation: Use only with adequate ventilation to avoid breathing dust or fumes.[13]

Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.[13]

First Aid Measures:

Skin Contact: Immediately flush skin with running water for at least 15 minutes while

removing contaminated clothing.[13]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes.[13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[13]

Inhalation: Move the person to fresh air.[13] In all cases of exposure, seek immediate

medical attention.[13]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from

incompatible substances and sources of ignition.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 88-21-1: 2-Aminobenzenesulfonic acid | CymitQuimica [cymitquimica.com]

2. 2-Aminobenzenesulfonic Acid 99.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

3. 2-Aminobenzenesulfonic acid | C6H7NO3S | CID 6926 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Orthanilic acid - Wikipedia [en.wikipedia.org]

5. medchemexpress.com [medchemexpress.com]

6. 2-Aminobenzenesulfonic Acid 88-21-1 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

7. Aniline-2-sulfonic acid | 88-21-1 [chemicalbook.com]

8. 2-AMINOBENZENE SULFONIC ACID | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

9. Aniline-2-sulfonic acid synthesis - chemicalbook [chemicalbook.com]

10. ochemonline.pbworks.com [ochemonline.pbworks.com]

11. EP1419775A1 - Pharmaceutical preparations containing aminobenzene-sulfonic acid
derivatives as the active ingredient - Google Patents [patents.google.com]

12. iajesm.in [iajesm.in]

13. sds.metasci.ca [sds.metasci.ca]

14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [2-Aminobenzenesulfonic acid CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-cas-number]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1677500?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/88-21-1/
https://www.fishersci.ca/shop/products/2-aminobenzenesulfonic-acid-99-0-tci-america/p-7116797
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminobenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Aminobenzenesulfonic-acid
https://en.wikipedia.org/wiki/Orthanilic_acid
https://www.medchemexpress.com/2-aminobenzenesulfonic-acid.html
https://www.tcichemicals.com/IN/en/p/A0266
https://www.tcichemicals.com/IN/en/p/A0266
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1484656.htm
https://cameochemicals.noaa.gov/chemical/19752
https://cameochemicals.noaa.gov/chemical/19752
https://www.chemicalbook.com/synthesis/aniline-2-sulfonic-acid.htm
http://ochemonline.pbworks.com/f/05_Azo_Dyes_handout.pdf
https://patents.google.com/patent/EP1419775A1/en
https://patents.google.com/patent/EP1419775A1/en
https://iajesm.in/admin/papers/64d9df85d4701.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6N284dXVycDdtcXdwNWZ3bmF1OGhwZWNrdG93IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKOTI3MjFfODgtMjEtMV8yLUFtaW5vYmVuemVuZXN1bGZvbmljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKOTI3MjFfODgtMjEtMV8yLUFtaW5vYmVuemVuZXN1bGZvbmljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--e40f18cf0557d00bb15f2c2151f020afa778e50b/MetaSci_MSIJ92721_88-21-1_2-Aminobenzenesulfonic%20acid.pdf
https://pim-resources.coleparmer.com/sds/04226.pdf
https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-cas-number
https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-cas-number
https://www.benchchem.com/product/b1677500#2-aminobenzenesulfonic-acid-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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